Sodium 3,4-(methylenedioxy) phenolate

• Molecular Formula: C7H5NaO3
• Molecular Weight: 160.10 g/mol
• IUPAC Name: sodium;1,3-benzodioxol-5-olate
• InChI: InChI=1S/C7H6O3.Na/c8-5-1-2-6-7(3-5)10-4-9-6;/h1-3,8H,4H2;/q;+1/p-1
• InChI Key: LEWPSSCATGWXEP-UHFFFAOYSA-M
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)[O-].[Na+]

Description

Sodium 3,4-(methylenedioxy) phenolate is a useful research compound. Its molecular formula is C7H5NaO3 and its molecular weight is 160.10 g/mol. The purity is usually 95%.
BenchChem offers high-quality Sodium 3,4-(methylenedioxy) phenolate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Sodium 3,4-(methylenedioxy) phenolate including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Sesamol (415 mg, 3.0 mmol) was added, as a solution in THF (2 ml), to a suspension of mineral oil-free NaH under a water cooling bath. The mixture was stirred at 25° C. for 20 min. yielding a clear solution. The solvent was evaporated at 40° C. under reduced pressure and the resulting solid sodium 3,4-(methylenedioxy)phenoxide was dried in vacuo at 25° C. for 30 min before use.

Synthesis routes and methods II

Procedure details

A solution of sodium 3,4-methylenedioxy-phenoxide was prepared by adding slowly with stirring and under nitrogen a solution of 3,4-methylenedioxy phenol (59.66 g, 0.432 mole) in 250 ml of tetrahydrofuran (THF) (distilled from lithium aluminum hydride) to a mixture of sodium hydride (50%) (20.74 g, 0.432 mole), (previously washed with hexane and dried) in 250 ml of THF. After stirring for 30 min at room temperature, all evolution of hydrogen ceased and 1-(2'-pyridyl)-2-bromoethanol* hydrobromide (30.56 g, 0.108 mole) was added as a solid over a 5 min period. The reaction was heated at reflux overnight under nitrogen. The THF was removed in vacuo, and the resulting dark brown oil was partitioned between water and methylene chloride. The methylene chloride layer was extracted with 10% sodium hydroxide and was dried over sodium sulfate. The solvent was removed in vacuo to give a brown solid (21.95 g). This material was dissolved in methanol and converted to the hydrochloride salt with ethereal hydrogen chloride. This salt was recrystallized from methanol-diethyl ether to give 18.29 g (57.3%) of a brown solid, m.p. 165.6°-167.0° C. with decomposition.